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Compound of Interest

Compound Name:
Cyclopentylisopropylamine

hydrochloride

CAS No.: 1170802-25-1

Cat. No.: B3417893

Get Quote

Executive Summary & Chemical Profile
Cyclopentylisopropylamine HCl (CAS: 52703-17-0) is a secondary amine building block

distinguished by its significant steric bulk and high lipophilicity.[1][2][3] In medicinal chemistry,

this moiety is frequently employed to fill hydrophobic pockets within target proteins (e.g.,

GPCRs, Kinases) or to improve the blood-brain barrier (BBB) permeability of lead compounds

by masking polar functionality.[1][2][3]

Unlike simple dialkylamines, the combination of the cyclopentyl ring (flexible, lipophilic) and the

isopropyl group (branched, rigid) creates a unique "molecular grease" element that resists

metabolic dealkylation better than linear chains.[1][2][3]
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Property Specification

IUPAC Name N-(Propan-2-yl)cyclopentanamine hydrochloride

Structure Cyclopentyl–NH–Isopropyl[1][2][3][4] · HCl

Molecular Formula C₈H₁₇N[1][2][3][5][6] · HCl

Molecular Weight 163.69 g/mol

Appearance White to off-white crystalline solid

Solubility
High: Water, Methanol, Ethanol.[1][2][3] Low:

DCM, Hexanes (as salt).[1][2][3]

pKa (Conj. Acid)
~10.5–11.0 (Est.[1][2][3] based on secondary

amines)

Hygroscopicity
Moderate; store under desiccated conditions.[1]

[2][3]

Handling & Stability Protocols
Storage & Safety

Hygroscopicity: The HCl salt is prone to absorbing atmospheric moisture, which can lead to

clumping and weighing errors.[1][2][3] Protocol: Store in a tightly sealed container at room

temperature (15–25°C). For GMP applications, store in a desiccator.[1][2][3]

Odor: The free base (generated in situ) has a pervasive, amine-like fishy odor.[1][2][3]

Requirement: All manipulations involving base treatment must occur in a fume hood.[1][2][3]

Stability: Stable under standard conditions.[1][2][3] Avoid strong oxidizing agents.[1][2][3][7]

Pre-Reaction Preparation: "Free-Basing" Strategy
Many catalytic cycles (e.g., Buchwald-Hartwig) or nucleophilic substitutions require the free

amine.[1][2][3] While the HCl salt is stable for storage, it must often be neutralized in situ or

pre-neutralized.[1][2][3]
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Method A: In-Situ Neutralization (Recommended for SNAr/Amide Coupling) Add an excess of

organic base (e.g., 3.0 equiv DIEA or TEA) directly to the reaction mixture.[1][2][3]

Pros: One-pot, minimizes odor exposure.[1][2][3]

Cons: Generates amine hydrochloride salts (DIEA[1][2][3]·HCl) which may precipitate and

complicate flow chemistry.[1][2][3]

Method B: Extractive Isolation (Recommended for sensitive metal catalysis)[1][2]

Dissolve the HCl salt in 1M NaOH (aq).[1][2][3]

Extract 3x with Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE).[1][2][3]

Dry organics over Na₂SO₄ and concentrate carefully (Free base is volatile; boiling point

approx. 140–150°C, but can co-evaporate).[1][2][3]

Synthetic Utility & Reaction Workflows
This intermediate is primarily used in three reaction classes. Due to the steric hindrance of the

adjacent isopropyl and cyclopentyl groups, reaction rates are often slower than with

diethylamine or pyrrolidine.[1][2][3]

Workflow Visualization
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Caption: Synthetic divergence of Cyclopentylisopropylamine HCl into major pharmaceutical

classes.
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Detailed Experimental Protocols
Protocol A: Nucleophilic Aromatic Substitution (SNAr)
Application: Synthesis of Kinase Inhibitor Scaffolds (e.g., Pyrimidine/Pyridine derivatives).

Rationale:[1][2][8] The steric bulk of this amine reduces the likelihood of over-alkylation, but

requires thermal energy to overcome the barrier of attacking the electrophile.[1][2][3]

Reagents:

Substrate: 4-Chloropyrimidine derivative (1.0 equiv)[1][2][3]

Amine: Cyclopentylisopropylamine HCl (1.2 equiv)[1][2]

Base: Diisopropylethylamine (DIEA) (3.0 equiv)[1][2]

Solvent: NMP (N-Methyl-2-pyrrolidone) or DMSO.[1][2][3]

Step-by-Step:

Charge: To a reaction vial, add the 4-chloropyrimidine substrate (1.0 mmol) and

Cyclopentylisopropylamine HCl (197 mg, 1.2 mmol).

Solvate: Add NMP (3 mL). Stir to suspend.

Activate: Add DIEA (0.52 mL, 3.0 mmol). The mixture may warm slightly as the HCl is

neutralized.[1][2][3]

Reaction: Heat the block to 100°C for 12–16 hours.

Note: Lower temperatures (60°C) often result in incomplete conversion due to the steric

hindrance of the isopropyl group.[1][2][3]

Monitor: Check LCMS. Look for the mass shift M+ [Substrate - Cl + 126].[1][2][3]

Workup: Dilute with Ethyl Acetate (30 mL). Wash with water (2 x 20 mL) and brine (1 x 20

mL) to remove NMP and excess amine salts.[1][2][3]

Purification: Flash chromatography (Hexane/EtOAc).
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Protocol B: Sterically Hindered Amide Coupling
Application: Attaching the amine to a carboxylic acid core. Challenge:[1][2][3] Standard

EDC/HOBt conditions often fail due to the steric bulk of the secondary amine.[1][2][3] High-

activity coupling reagents are required.[1][2][3]

Reagents:

Carboxylic Acid Substrate (1.0 equiv)[1][2][3]

Amine: Cyclopentylisopropylamine HCl (1.2 equiv)[1][2]

Coupling Agent: HATU (1.2 equiv) or T3P (Propylphosphonic anhydride).[1][2][3]

Base: DIEA (3.5 equiv)[1][2][3]

Solvent: DMF (dry).[1][2][3]

Step-by-Step:

Activation: Dissolve the Carboxylic Acid (1.0 mmol) in DMF (5 mL). Add DIEA (0.61 mL, 3.5

mmol).

Add Coupling Agent: Add HATU (456 mg, 1.2 mmol). Stir for 5 minutes at Room Temp (RT)

to form the activated ester.

Critical: Do not skip this pre-activation time.[1][2][3]

Amine Addition: Add Cyclopentylisopropylamine HCl (197 mg, 1.2 mmol) in one portion.

Reaction: Stir at RT for 4–16 hours.

Troubleshooting: If conversion is <50% after 4 hours, heat to 50°C. The "cone angle" of

the isopropyl/cyclopentyl amine can block the nucleophilic attack on the carbonyl.[1][2][3]

Quench: Add Saturated NaHCO₃ (aq). Extract with EtOAc.[1][2][3]
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Issue Root Cause Corrective Action

Low Conversion (SNAr) Steric Hindrance

Increase temperature to

>100°C; Switch solvent to

NMP or Sulfolane to allow

higher temps.

Incomplete Coupling (Amide) Poor Nucleophilicity

Switch from EDC/HOBt to

HATU or T3P.[1][2][3] Use

Pyridine as solvent for acyl

chloride couplings.[1][2][3]

"Gummy" Precipitate Salt Formation

The HCl salt + DIEA forms a

sticky salt.[1][2][3] Ensure

sufficient solvent volume (at

least 10 volumes) to keep salts

suspended or dissolved.[1][2]

[3]

Impurity Formation Elimination

At very high temps (>140°C),

the isopropyl group can

undergo Hofmann-like

elimination.[1][2][3] Keep T <

130°C.
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Development, 20(2), 140-177.[1][2][3] (Protocol basis for sterically hindered amines).[1][2][3]

Vertex AI Search.Grounding verification for CAS 52703-17-0 and chemical identity. (Verified
via search results 1.2, 1.10, 1.12).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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